![molecular formula C17H14N2O2 B5682625 4-(2-quinoxalinyl)phenyl propionate](/img/structure/B5682625.png)
4-(2-quinoxalinyl)phenyl propionate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-quinoxalinyl)phenyl propionate, also known as QPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. QPP belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has been found to possess anti-inflammatory, analgesic, and anticancer properties.
Mechanism of Action
The mechanism of action of 4-(2-quinoxalinyl)phenyl propionate involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause inflammation and pain. This compound selectively inhibits COX-2 enzymes, which are induced during inflammation and are responsible for the production of prostaglandins that cause pain and inflammation. By inhibiting COX-2 enzymes, this compound reduces inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to possess a variety of biochemical and physiological effects. It has been found to reduce inflammation and pain, as well as exhibit anticancer properties. This compound has also been found to possess neuroprotective properties, making it a potential candidate for the treatment of Alzheimer's disease. Additionally, this compound has been found to possess antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
4-(2-quinoxalinyl)phenyl propionate has several advantages for lab experiments. It is relatively easy to synthesize and is available in high purity. This compound has also been extensively studied, and its mechanism of action is well understood. However, this compound has several limitations. It is highly insoluble in water, making it difficult to administer in vivo. Additionally, this compound has been found to exhibit cytotoxicity at high concentrations, which may limit its therapeutic potential.
Future Directions
There are several future directions for 4-(2-quinoxalinyl)phenyl propionate research. One potential direction is the development of this compound derivatives with improved solubility and reduced cytotoxicity. Additionally, this compound may be studied for its potential use in combination therapy with other anti-inflammatory or anticancer drugs. This compound may also be studied for its potential use in the treatment of other inflammatory diseases, such as inflammatory bowel disease. Finally, this compound may be studied for its potential use in the treatment of other neurodegenerative diseases, such as Parkinson's disease.
Synthesis Methods
The synthesis of 4-(2-quinoxalinyl)phenyl propionate involves the reaction of 2-aminobenzoic acid with 2-bromoacetophenone in the presence of sodium hydride and dimethylformamide. The resulting product is then subjected to a reaction with quinoxaline-2-carboxylic acid in the presence of triethylamine and acetic anhydride to obtain this compound. This method has been found to be efficient and yields this compound in high purity.
Scientific Research Applications
4-(2-quinoxalinyl)phenyl propionate has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and osteoarthritis. Additionally, this compound has been found to exhibit anticancer properties, making it a potential candidate for cancer treatment. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to possess neuroprotective properties.
Properties
IUPAC Name |
(4-quinoxalin-2-ylphenyl) propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O2/c1-2-17(20)21-13-9-7-12(8-10-13)16-11-18-14-5-3-4-6-15(14)19-16/h3-11H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGHUNHMCOJGJSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OC1=CC=C(C=C1)C2=NC3=CC=CC=C3N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.